2-Methyl-1,4-bis(phenylsulfonyl)piperazine

• Molecular Formula: C17H20N2O4S2
• Molecular Weight: 380.5 g/mol
• IUPAC Name: 1,4-bis(benzenesulfonyl)-2-methylpiperazine
• InChI: InChI=1S/C17H20N2O4S2/c1-15-14-18(24(20,21)16-8-4-2-5-9-16)12-13-19(15)25(22,23)17-10-6-3-7-11-17/h2-11,15H,12-14H2,1H3
• InChI Key: OQGRABSXOHGUNG-UHFFFAOYSA-N
• SMILES: CC1CN(CCN1S(=O)(=O)C2=CC=CC=C2)S(=O)(=O)C3=CC=CC=C3

Description

2-Methyl-1,4-bis(phenylsulfonyl)piperazine (MBPSP) is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. MBPSP is a piperazine derivative that exhibits a wide range of pharmacological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.

Mechanism of Action

The exact mechanism of action of 2-Methyl-1,4-bis(phenylsulfonyl)piperazine is not fully understood. However, it is believed to exert its pharmacological effects by interacting with cellular proteins and enzymes. 2-Methyl-1,4-bis(phenylsulfonyl)piperazine has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the production of pro-inflammatory cytokines. Additionally, 2-Methyl-1,4-bis(phenylsulfonyl)piperazine has been shown to induce apoptosis in cancer cells by activating the caspase cascade.
Biochemical and Physiological Effects:
2-Methyl-1,4-bis(phenylsulfonyl)piperazine has been shown to exhibit a wide range of biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. 2-Methyl-1,4-bis(phenylsulfonyl)piperazine has also been shown to induce apoptosis in cancer cells by activating the caspase cascade. Additionally, 2-Methyl-1,4-bis(phenylsulfonyl)piperazine has been shown to inhibit the replication of viruses.

Advantages and Limitations for Lab Experiments

2-Methyl-1,4-bis(phenylsulfonyl)piperazine has several advantages for lab experiments. It is relatively easy to synthesize and has a high purity. Additionally, it exhibits a wide range of pharmacological activities, making it a versatile compound for research. However, 2-Methyl-1,4-bis(phenylsulfonyl)piperazine also has some limitations. It is relatively expensive to synthesize and can be toxic at high concentrations.

Future Directions

There are several future directions for research on 2-Methyl-1,4-bis(phenylsulfonyl)piperazine. One potential area of research is the development of 2-Methyl-1,4-bis(phenylsulfonyl)piperazine derivatives with enhanced pharmacological properties. Another potential area of research is the investigation of the mechanism of action of 2-Methyl-1,4-bis(phenylsulfonyl)piperazine. Additionally, 2-Methyl-1,4-bis(phenylsulfonyl)piperazine could be studied for its potential applications in the treatment of viral infections. Overall, 2-Methyl-1,4-bis(phenylsulfonyl)piperazine is a promising compound with a wide range of potential applications in the field of medicinal chemistry.

Synthesis Methods

2-Methyl-1,4-bis(phenylsulfonyl)piperazine can be synthesized through a series of chemical reactions. The first step involves the reaction of piperazine with 4-chlorobenzene sulfonyl chloride to form 1-(4-chlorobenzene sulfonyl)piperazine. The second step involves the reaction of 1-(4-chlorobenzene sulfonyl)piperazine with methyl iodide to form 1-methyl-4-(4-chlorobenzene sulfonyl)piperazine. The final step involves the reaction of 1-methyl-4-(4-chlorobenzene sulfonyl)piperazine with sodium phenoxide to form 2-Methyl-1,4-bis(phenylsulfonyl)piperazine.

Scientific Research Applications

2-Methyl-1,4-bis(phenylsulfonyl)piperazine has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. 2-Methyl-1,4-bis(phenylsulfonyl)piperazine has also been shown to exhibit anti-cancer properties by inducing apoptosis in cancer cells. Additionally, 2-Methyl-1,4-bis(phenylsulfonyl)piperazine has been shown to exhibit anti-viral properties by inhibiting the replication of viruses.